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Compound of Interest

Compound Name: 8-Ethoxyquinolin-5-amine

Cat. No.: B2385881 Get Quote

Technical Support Center: 8-Ethoxyquinolin-5-
amine
Welcome to the technical support guide for 8-Ethoxyquinolin-5-amine. This resource is

designed for researchers, scientists, and drug development professionals to ensure safe and

effective handling, storage, and application of this compound. The following information is

presented in a question-and-answer format to directly address potential issues and provide

field-proven insights.

Section 1: Compound Identification and Properties
Q1: What is 8-Ethoxyquinolin-5-amine and what are its basic
properties?
8-Ethoxyquinolin-5-amine is a substituted quinoline derivative.[1] Quinoline derivatives are a

significant class of compounds in medicinal chemistry and materials science, with applications

ranging from anticancer to anti-HIV agents.[2] Understanding its fundamental properties is the

first step to safe and effective use.

Table 1: Chemical and Physical Properties of 8-Ethoxyquinolin-5-amine
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Property Value Source(s)

CAS Number 75793-53-2 / 1154275-84-9 [3][4]

Molecular Formula C₁₁H₁₂N₂O [5]

Molecular Weight 188.23 g/mol [4][5]

Appearance Powder / Solid [4][6]

Purity Typically ≥95% - ≥98% [4][5]

Solubility Soluble in DMSO, DMF, DCM [7]

| LogP | 2.2157 (Predicted) |[5] |

Section 2: Safety and Handling FAQs
Q2: What are the primary hazards associated with 8-
Ethoxyquinolin-5-amine?
This compound is classified as hazardous and requires careful handling. According to the

Globally Harmonized System (GHS), it presents several risks.[5][8] Always consult the latest

Safety Data Sheet (SDS) from your supplier before use.

Table 2: GHS Hazard Summary

Hazard Class Category Hazard Statement Source(s)

Skin
Corrosion/Irritation

2
H315: Causes skin
irritation

[8][9]

Serious Eye

Damage/Irritation
2 / 2A

H319: Causes serious

eye irritation
[8][9]

Specific Target Organ

Toxicity (Single

Exposure)

3
H335: May cause

respiratory irritation
[8][9]

| Acute Toxicity, Oral | 4 | H302: Harmful if swallowed |[4][5] |
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Q3: What Personal Protective Equipment (PPE) is mandatory when
handling this compound?
Due to its hazardous nature, a comprehensive suite of PPE is required to prevent exposure.

[10] The principle is to create a complete barrier between the researcher and the chemical.

Table 3: Recommended Personal Protective Equipment (PPE)

Protection Type Specification Rationale and Source(s)

Eye/Face

Chemical splash-resistant
safety glasses or goggles
with side protection.

Prevents eye contact
which can cause serious
irritation.[8]

Hand
Chemical-resistant gloves

(e.g., nitrile).

Prevents skin contact which

causes irritation.[8][11]

Body Laboratory coat.

Protects against accidental

spills and contamination of

personal clothing.[8][11]

| Respiratory | Use only in a well-ventilated area or under a chemical fume hood. | Prevents

inhalation of dust or fumes, which may cause respiratory irritation.[8][10][11] |

Q4: What are the immediate first aid measures in case of accidental
exposure?
Rapid and correct first aid is critical to mitigate harm from exposure.[8]

If Inhaled: Move the person to fresh air immediately. If breathing is difficult, give oxygen.

Seek medical attention.[8]

If on Skin: Immediately flush the skin with plenty of soap and water for at least 15 minutes

while removing contaminated clothing.[8] If skin irritation occurs, get medical advice.[8]

If in Eyes: Immediately flush eyes with running water for several minutes. Remove contact

lenses if present and easy to do so. Continue rinsing. If eye irritation persists, seek medical

attention.[8]
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If Swallowed: Rinse mouth with water. Call a poison center or doctor if you feel unwell.[6][11]

Section 3: Storage and Stability FAQs
Q5: What are the optimal conditions for storing 8-Ethoxyquinolin-5-
amine to ensure its stability?
Proper storage is crucial for maintaining the compound's purity and preventing degradation.

Amines, as a class, can be sensitive to oxidation and reaction with atmospheric components

like carbon dioxide.[12][13]

Table 4: Storage Condition Summary

Parameter Recommendation Rationale and Source(s)

Temperature

Store in a cool, dry place.
Some suppliers specify 2-
8°C, others recommend
Room Temperature (RT).

Prevents thermal
degradation. Always follow
the supplier's specific
recommendation.[4][5]

Atmosphere

Store in a tightly-closed

container. For long-term

storage, consider storing under

an inert atmosphere (e.g.,

Argon, Nitrogen).

Protects from moisture, air,

and CO₂ which can cause

degradation and carbamate

formation.[8][11][13]

Location

Store in a well-ventilated area

away from incompatible

substances.

Prevents accidental reactions

and ensures safety.[8][14]

| Incompatibilities| Strong oxidizing agents, strong bases. | Avoids potentially vigorous or

hazardous reactions.[6] |

Q6: How can I identify if my sample of 8-Ethoxyquinolin-5-amine
has degraded?
Degradation can compromise experimental results. Visual inspection and analytical verification

are key. Amine degradation can result in discoloration and the formation of byproducts like

organic acids or polymers.[12][15]
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Visual Cues: Look for changes in color (e.g., darkening) or physical state (e.g., clumping,

gumminess).

Solubility Issues: A previously soluble compound that now shows poor solubility may have

degraded into less soluble byproducts.

Analytical Confirmation: If you suspect degradation, re-characterize the material using

techniques like NMR, LC-MS, or check its purity via HPLC to confirm its integrity before use.

Section 4: Experimental Workflow & Troubleshooting
This section provides practical guidance for using 8-Ethoxyquinolin-5-amine in the lab.

Workflow Diagram: Standard Handling Procedure
The following diagram outlines the critical steps from receiving the compound to its final

disposal.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.benchchem.com/product/b2385881?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2385881?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation & Storage

Experimental Use

Waste & Disposal

Receive & Inspect
Container Integrity

Store Appropriately
(Cool, Dry, Tightly Sealed)

Log in Inventory

Retrieve from Storage

Weigh/Aliquot in
Fume Hood with PPE

Prepare Solution
(e.g., Stock Solution)

Use in Experiment

Collect Waste
(Solid & Liquid)

Dispose via Hazardous
Waste Stream

Decontaminate Glassware
& Work Surfaces

Click to download full resolution via product page

Caption: Standard workflow for 8-Ethoxyquinolin-5-amine.
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Protocol: Preparation of a Stock Solution
Objective: To accurately prepare a stock solution for use in experiments, minimizing exposure

and contamination.

Materials:

8-Ethoxyquinolin-5-amine

Appropriate solvent (e.g., DMSO)

Calibrated analytical balance

Volumetric flask

Spatula

Pipettor and appropriate tips

Vortex mixer or sonicator

Procedure:

Pre-calculation: Determine the mass of the compound required to achieve the desired

concentration and volume.

Safety First: Don all required PPE (gloves, safety goggles, lab coat) and perform all

subsequent steps in a certified chemical fume hood.[11]

Weighing: Tare a clean weigh boat on the analytical balance. Carefully transfer the

calculated mass of 8-Ethoxyquinolin-5-amine powder to the weigh boat. Minimize dust

generation.[8][11]

Transfer: Carefully transfer the weighed powder into the appropriate volumetric flask.

Solubilization: Add approximately half of the final volume of the desired solvent to the flask.

Cap and swirl gently to dissolve the compound. If needed, use a vortex mixer or a sonicator

at room temperature to aid dissolution.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/product/b2385881?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC123710100&productDescription=8-AMINOQUINOLINE+99%2B%25+10GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/product/b2385881?utm_src=pdf-body
https://aksci.com/sds/9292AE_SDS.pdf
https://www.fishersci.com/store/msds?partNumber=AC123710100&productDescription=8-AMINOQUINOLINE+99%2B%25+10GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2385881?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Final Volume: Once the solid is fully dissolved, add the solvent to the calibration mark on the

volumetric flask.

Mixing: Cap the flask and invert it several times to ensure the solution is homogeneous.

Storage: Transfer the solution to a clearly labeled storage vial. Store under the

recommended conditions (e.g., -20°C for long-term storage of solutions).

Troubleshooting Guide
Experimental challenges can arise. This decision tree provides a logical path to resolving

common issues.

Caption: Troubleshooting decision tree for common issues.

Section 5: Disposal Guidelines
Q7: How should I dispose of waste 8-Ethoxyquinolin-5-amine and
its containers?
This compound must be treated as hazardous waste. Improper disposal can harm the

environment and violate regulations.

Classification: Chemical waste generators must determine if a discarded chemical is

classified as hazardous waste according to US EPA guidelines (40 CFR 261.3) and consult

state and local regulations for complete classification.[8]

Waste Collection: Collect all waste material (unused compound, contaminated materials, and

solutions) in a designated, properly labeled, and sealed hazardous waste container.

Disposal Method: Do not let the product enter drains, waterways, or soil.[8] The

recommended method of disposal is through a licensed hazardous-waste disposal

contractor, often via incineration in a facility equipped with an afterburner and scrubber.[16]

Container Disposal: Do not reuse empty containers. They should be disposed of as unused

product in the same hazardous waste stream.[8][16]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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